n-Benzyl-4-hydroxy-4-phenylbutanamide

• CAS No.: 62050-98-0
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-benzyl-4-hydroxy-4-phenylbutanamide
• InChI: InChI=1S/C17H19NO2/c19-16(15-9-5-2-6-10-15)11-12-17(20)18-13-14-7-3-1-4-8-14/h1-10,16,19H,11-13H2,(H,18,20)
• InChI Key: ULHAVBIDOJFVKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCC(C2=CC=CC=C2)O

Description

N-Benzyl-4-hydroxy-4-phenylbutanamide is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of γ-phenyl-γ-butyrolactone (5.17 g, 31.8 mmol) and benzylamine (3.48 ml, 31.8 mmol) in 200 ml of benzene was refluxed under a nitrogen atmosphere for 20 hours. An additional 1.75 ml (16.0 mmol) of benzylamine was added and the solution refluxed for 24 hours. When the reaction was partitioned with 1 N HCl a white solid precipitated. The solid was collected by filtration and dried to give N-benzyl-4-hydroxy-4-phenyl-butyramide (6.12 g, 72%) as a white solid, mp 92-94° C.

Synthesis routes and methods II

Procedure details